![molecular formula C34H36O10 B163359 [10-hydroxy-5-(10-hydroxy-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl)-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-4-yl] acetate CAS No. 136565-66-7](/img/structure/B163359.png)
[10-hydroxy-5-(10-hydroxy-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl)-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-4-yl] acetate
Overview
Description
[10-hydroxy-5-(10-hydroxy-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl)-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-4-yl] acetate is a natural product found in Verticillium and Blackwellomyces pseudomilitaris with data available.
Scientific Research Applications
Synthesis and Structural Studies
The synthesis of pyranonaphthoquinones such as dehydroherbarin and anhydrofusarubin, closely related to the structure of the specified compound, involves key steps like Wacker oxidation and reactions with ceric ammonium nitrate and salcomine. These methods are crucial in constructing the naphthalene and benzo[g]isochromene nuclei (Pillay et al., 2012).
The synthesis of ventiloquinone L, a monomer of cardinalin 3, also involves Wacker oxidation. Such techniques are significant for the synthesis of isochromene compounds related to the one (Mmutlane et al., 2004).
Anticancer and Antimicrobial Properties
Benzo[g]isochromene-5,10-diones, synthesized from 1,4-dihydroxy-2-naphthoic acid, showed notable cytotoxic activity against different cancer cell lines. This suggests potential anticancer applications for structurally similar compounds (Thi et al., 2015).
Compounds isolated from the fungus Sporormiella minimoides, including benzo[de]isochromenes, demonstrated potential as human calmodulin inhibitors, which could have implications for treating diseases involving calcium signaling (Leyte-Lugo et al., 2013).
Miscellaneous Applications
α-Glucosidase inhibitory benzo-isochromenes isolated from Datura stramonium suggest potential applications in managing conditions like diabetes, due to their enzyme inhibitory activity (Kiran et al., 2022).
Eleutherinone, a naphthoquinone isolated from Eleutherine bulbosa, demonstrated strong antifungal activity. Such compounds indicate the potential for developing new antifungal agents (Alves et al., 2003).
properties
CAS RN |
136565-66-7 |
|---|---|
Molecular Formula |
C34H36O10 |
Molecular Weight |
604.6 g/mol |
IUPAC Name |
[10-hydroxy-5-(10-hydroxy-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-5-yl)-7,9-dimethoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromen-4-yl] acetate |
InChI |
InChI=1S/C34H36O10/c1-15-8-20-23(13-42-15)32(36)28-21(9-18(38-4)11-25(28)40-6)27(20)30-22-10-19(39-5)12-26(41-7)29(22)33(37)24-14-43-16(2)34(31(24)30)44-17(3)35/h9-12,15-16,34,36-37H,8,13-14H2,1-7H3 |
InChI Key |
ITZYZLTWHDMFBJ-UHFFFAOYSA-N |
SMILES |
CC1CC2=C(C3=C(C(=CC(=C3)OC)OC)C(=C2CO1)O)C4=C5C(C(OCC5=C(C6=C4C=C(C=C6OC)OC)O)C)OC(=O)C |
Canonical SMILES |
CC1CC2=C(C3=C(C(=CC(=C3)OC)OC)C(=C2CO1)O)C4=C5C(C(OCC5=C(C6=C4C=C(C=C6OC)OC)O)C)OC(=O)C |
synonyms |
ES 242-1 ES-242-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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